Cas no 2138121-48-7 (2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide)

• Product Name: 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide
• CAS No: 2138121-48-7
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6512346
• PubChem ID: 165746849
• Update Time: 2025-06-15

2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138121-48-7
• EN300-1169483
• 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide

• Inchi： 1S/C13H17N3O4S/c17-16(18)12-3-1-2-4-13(12)21(19,20)15-11-5-9-7-14-8-10(9)6-11/h1-4,9-11,14-15H,5-8H2
• InChI Key： LCEZWFUQEILGGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CC2CNCC2C1)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide

Introduction to 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide (CAS No. 2138121-48-7) and Its Emerging Applications in Chemical Biology

The compound 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide (CAS No. 2138121-48-7) represents a fascinating intersection of medicinal chemistry and structural biology, showcasing unique pharmacophoric features that have garnered significant attention in recent years. This heterocyclic sulfonamide derivative, characterized by its nitro-substituted benzene ring and an octahydrocyclopenta[c]pyrrol moiety, has emerged as a promising scaffold for the development of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the compound's potential in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The nitro group in its structure not only contributes to its electronic properties but also serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. Furthermore, the cyclopenta[c]pyrrol scaffold, a seven-membered aromatic heterocycle, is known for its ability to interact with biologically relevant targets, such as enzymes and receptors.

In the realm of drug discovery, 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide has been explored for its potential to inhibit key enzymes involved in disease pathogenesis. For instance, studies have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory mediators. By selectively inhibiting COX enzymes, this compound may offer a novel approach to managing inflammatory disorders without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the structural motif of this sulfonamide derivative has been investigated for its interactions with protein targets implicated in neurodegenerative diseases. The octahydrocyclopenta[c]pyrrol ring is particularly noteworthy for its capacity to engage with specific binding pockets on proteins such as tau and amyloid-beta precursors, which are hallmark pathological markers in conditions like Alzheimer's disease. Preliminary computational studies suggest that this compound can stabilize these protein aggregates, potentially offering a therapeutic strategy to slow disease progression.

The nitro group present in 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide also plays a critical role in its reactivity and bioavailability. Functionalization of the nitro group can lead to derivatives with enhanced solubility or metabolic stability, which are crucial factors for drug efficacy. Researchers have employed various synthetic strategies to convert the nitro group into more pharmacologically favorable entities, such as amino or hydroxyl groups, thereby expanding the chemical space for drug design.

From a synthetic chemistry perspective, the preparation of 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide involves multi-step organic transformations that highlight the compound's structural complexity. Key synthetic steps include cyclization reactions to form the cyclopenta[c]pyrrol core, followed by sulfonamide bond formation and nitration of the aromatic ring. These synthetic methodologies have been optimized for high yield and purity, ensuring that researchers can reliably access this compound for further biological evaluation.

The growing interest in this compound has spurred numerous collaborative research efforts between academic institutions and pharmaceutical companies. Preclinical studies have demonstrated promising results in animal models of inflammation and neurodegeneration, paving the way for clinical trials in human patients. The compound's favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further development into a therapeutic agent.

Looking ahead, future research on 2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide will likely focus on elucidating its mechanism of action at a molecular level and identifying additional biological targets it may modulate. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in understanding how this compound interacts with biological macromolecules. Furthermore, computational modeling techniques will continue to play a vital role in predicting how structural modifications will influence biological activity.

In conclusion,2-nitro-N-{octahydrocyclopenta[c]pyrrol-5-yl}benzene-1-sulfonamide (CAS No. 2138121-48-7) stands out as a structurally intriguing and biologically relevant compound with significant potential in drug discovery. Its unique combination of pharmacophoric elements makes it an ideal candidate for further exploration in therapeutic development. As research progresses，this compound is poised to contribute valuable insights into disease mechanisms and provide novel treatments for challenging medical conditions.